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Compound of Interest

Compound Name: Penicillin V

Cat. No.: B15563263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for determining the Minimum Inhibitory

Concentration (MIC) of Penicillin V against aerobic bacteria using the broth microdilution

method. The protocol is based on the standards outlined in the Clinical and Laboratory

Standards Institute (CLSI) documents M07 and M100.

Introduction
Penicillin V, also known as phenoxymethylpenicillin, is a β-lactam antibiotic primarily effective

against Gram-positive bacteria. It functions by inhibiting the synthesis of the bacterial cell wall.

Accurate in vitro susceptibility testing is crucial for guiding therapeutic decisions, monitoring the

emergence of resistance, and for the research and development of new antimicrobial agents.

The broth microdilution method is a quantitative technique used to determine the MIC, which is

the lowest concentration of an antimicrobial agent that prevents the visible growth of a

microorganism. This method is considered a reference standard by CLSI for antimicrobial

susceptibility testing.[1]

Experimental Protocol: Broth Microdilution
This protocol details the steps for determining the MIC of Penicillin V.

Materials
Penicillin V potassium salt (analytical grade)
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Cation-Adjusted Mueller-Hinton Broth (CAMHB)

For fastidious organisms (e.g., Streptococcus pneumoniae):

Lysed horse blood

Sterile 96-well microtiter plates with lids

Bacterial isolates for testing

Quality control (QC) bacterial strains (e.g., Staphylococcus aureus ATCC® 29213™,

Streptococcus pneumoniae ATCC® 49619™)[2]

Sterile distilled water or Phosphate-Buffered Saline (PBS)

Sterile saline (0.85%) or broth for inoculum preparation

0.5 McFarland turbidity standard

Spectrophotometer or densitometer

Sterile serological pipettes, micropipettes, and tips

Multichannel pipette

Sterile reagent reservoirs

Incubator (35 ± 2°C), with 5% CO₂ for fastidious organisms

Preparation of Reagents and Media
2.2.1. Penicillin V Stock Solution (e.g., 1280 µg/mL)

Calculation: Use the following formula to determine the weight of Penicillin V powder

needed. It is recommended to obtain the pure antibiotic powder from a commercial source.

[3]

Weight (mg) = (Volume (mL) × Concentration (µg/mL)) / Potency (µg/mg)
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Note: The potency is provided by the manufacturer.

Dissolution: Aseptically weigh the calculated amount of Penicillin V potassium salt. Dissolve

the powder in sterile distilled water or PBS.[4]

Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a

sterile tube.[4]

Storage: Aliquot the sterile stock solution into single-use vials and store them at -60°C or

colder for up to six months. Avoid repeated freeze-thaw cycles.

2.2.2. Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Prepare CAMHB from dehydrated powder according to the manufacturer's instructions.

Autoclave to sterilize and allow it to cool to room temperature before use.

2.2.3. Lysed Horse Blood Supplemented CAMHB for Streptococcus pneumoniae

For testing S. pneumoniae and other fastidious streptococci, supplement CAMHB with 2.5% to

5% (vol/vol) sterile lysed horse blood.

Preparation of Lysed Horse Blood:

Aseptically mix equal volumes of sterile defibrinated horse blood and sterile distilled water.

Freeze the mixture at -20°C and then thaw it. Repeat this freeze-thaw cycle at least three

times to ensure complete lysis of the red blood cells.

Centrifuge the lysed solution to pellet the cell debris.

Aseptically collect the clear, red supernatant. This is the lysed horse blood supplement.

Add the required volume of the supplement to the sterile CAMHB. For example, add 50

mL of 50% lysed horse blood stock to 950 mL of CAMHB for a final concentration of 2.5%.

Procedure
2.3.1. Inoculum Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b15563263?utm_src=pdf-body
https://clsi.org/shop/standards/m100/
https://clsi.org/shop/standards/m100/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


From a fresh (18-24 hour) non-selective agar plate, select 3-5 well-isolated colonies of the

test organism.

Suspend the colonies in sterile saline or broth.

Vortex gently to create a smooth suspension.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This can be done

visually or using a densitometer and corresponds to approximately 1-2 x 10⁸ CFU/mL.

Within 15 minutes of preparation, dilute this standardized suspension in CAMHB to achieve

a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter

plate. This is typically a 1:100 dilution followed by inoculation.

2.3.2. Microtiter Plate Preparation (Serial Dilution)

Dispense 50 µL of sterile CAMHB into each well of a 96-well microtiter plate, except for the

first column.

Prepare an intermediate dilution of the Penicillin V stock solution in CAMHB.

Add 100 µL of the highest concentration of Penicillin V to be tested to the wells in the first

column.

Perform a two-fold serial dilution by transferring 50 µL from the first column to the second,

mixing well, and continuing this process across the plate to the desired final concentration.

Discard the final 50 µL from the last dilution well. This will result in wells containing 50 µL of

varying antibiotic concentrations.

The final plate should include a growth control well (containing 100 µL of CAMHB with no

antibiotic, which will be inoculated) and a sterility control well (containing 100 µL of

uninoculated CAMHB).

2.3.3. Inoculation

Add 50 µL of the diluted bacterial inoculum (prepared in step 2.3.1) to each well, including

the growth control well. This brings the final volume in each well to 100 µL and achieves the
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target inoculum density of 5 x 10⁵ CFU/mL.

Do not add inoculum to the sterility control well.

2.3.4. Incubation

Cover the microtiter plates with a lid to prevent evaporation.

Incubate the plates at 35 ± 2°C.

For non-fastidious organisms, incubate in ambient air for 16-20 hours.

For Streptococcus pneumoniae and other organisms requiring enhanced CO₂, incubate in a

5% CO₂ atmosphere for 20-24 hours.

Reading and Interpreting Results
Examine Control Wells: Before reading the test wells, check the control wells. The sterility

control well should be clear (no growth), and the growth control well should show distinct

turbidity. If the controls are not valid, the test must be repeated.

Determine the MIC: Using a reading mirror or an automated plate reader, examine the wells

for bacterial growth (indicated by turbidity or a pellet at the bottom). The MIC is the lowest

concentration of Penicillin V at which there is no visible growth.

Interpret the MIC: Compare the obtained MIC value to the CLSI breakpoints to categorize

the isolate as Susceptible (S), Intermediate (I), or Resistant (R).

Data Presentation
Table 1: Preparation of Penicillin V Working Solutions in
a 96-Well Plate
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Plate Column Volume of CAMHB
Volume of
Penicillin V
Solution

Penicillin V
Concentration
(µg/mL) - Example
Range

1 0 µL 100 µL of 16 µg/mL 8

2 50 µL 50 µL from Column 1 4

3 50 µL 50 µL from Column 2 2

4 50 µL 50 µL from Column 3 1

5 50 µL 50 µL from Column 4 0.5

6 50 µL 50 µL from Column 5 0.25

7 50 µL 50 µL from Column 6 0.12

8 50 µL 50 µL from Column 7 0.06

9 50 µL 50 µL from Column 8 0.03

10 50 µL 50 µL from Column 9 0.015

11 (Growth) 50 µL 0 µL 0

12 (Sterility) 100 µL 0 µL 0

Note: This table

illustrates the serial

dilution process after

the 50 µL inoculum is

added, resulting in the

final concentrations

shown.

Quality Control (QC)
Quality control must be performed with each new batch of reagents and on each day of testing.

The MIC values for the QC strains must fall within the acceptable ranges specified in the latest

CLSI M100 document.
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Table 2: Quality Control Strains and Acceptable MIC
Ranges for Penicillin V

QC Strain ATCC® No.
Medium
Supplement

Incubation
Acceptable
MIC Range
(µg/mL)

Staphylococcus

aureus
29213 None

Ambient Air, 16-

20h
0.12 - 0.5

Streptococcus

pneumoniae
49619

2.5-5% Lysed

Horse Blood
5% CO₂, 20-24h 0.25 - 1

Source: Based

on data for

Penicillin from

CLSI M100

documents.

Laboratories

should always

refer to the most

current version of

the CLSI M100

supplement for

the latest QC

ranges.

Interpretation of Results
The interpretation of MICs should be based on the clinical breakpoints provided by CLSI.

These breakpoints can vary depending on the organism and the site of infection (e.g.,

meningitis vs. non-meningitis).

Table 3: CLSI MIC Interpretive Criteria for Penicillin
(µg/mL)
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Organism
Site of
Infection /
Route

Susceptible
(S)

Intermediate (I) Resistant (R)

Staphylococcus

aureus
- ≤ 0.12 - ≥ 0.25

Streptococcus

pneumoniae

Non-meningitis

(IV Penicillin)
≤ 2 4 ≥ 8

Streptococcus

pneumoniae

Non-meningitis

(Oral Penicillin V)
≤ 0.06 0.12 - 1 ≥ 2

Streptococcus

pneumoniae
Meningitis ≤ 0.06 - ≥ 0.12

Streptococcus

spp. (Viridans

group)

Endocarditis ≤ 0.12 0.25 - 2 ≥ 4

Streptococcus

spp. (β-hemolytic

group)

- ≤ 0.12 - -

Source: Based

on CLSI M100-

Ed34. These

breakpoints are

for Penicillin G

but are used for

Penicillin V.

Breakpoints are

subject to

change; always

consult the latest

CLSI M100

document for the

most current

interpretive

criteria.
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Caption: Workflow for Penicillin V Broth Microdilution Susceptibility Testing.
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Obtain MIC Value
(µg/mL)
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Intermediate (I)
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Resistant (R)
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Caption: Logical flow for interpreting Minimum Inhibitory Concentration (MIC) results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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